Cas no 326913-59-1 (6-chloro-3-{5-(4-methylphenyl)amino-1,3,4-thiadiazol-2-yl}-2H-chromen-2-one)

• Product Name: 6-chloro-3-{5-(4-methylphenyl)amino-1,3,4-thiadiazol-2-yl}-2H-chromen-2-one
• CAS No: 326913-59-1
• MF: C₁₈H₁₂ClN₃O₂S
• MW: 369.824781417847
• CID: 6209513
• PubChem ID: 1119351
• Update Time: 2025-10-29

6-chloro-3-{5-(4-methylphenyl)amino-1,3,4-thiadiazol-2-yl}-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 6-chloro-3-{5-(4-methylphenyl)amino-1,3,4-thiadiazol-2-yl}-2H-chromen-2-one
• IDI1_009939
• ZINC00856272
• IFLab1_003832
• AB00672537-01
• F0803-0100
• AKOS000512106
• 6-chloro-3-[5-(4-methylanilino)-1,3,4-thiadiazol-2-yl]chromen-2-one
• 326913-59-1
• 6-chloro-3-{5-[(4-methylphenyl)amino]-1,3,4-thiadiazol-2-yl}-2H-chromen-2-one
• SR-01000408066
• HMS1422O04
• SR-01000408066-1
• Oprea1_149957
• Oprea1_604531
• 6-chloro-3-(5-(p-tolylamino)-1,3,4-thiadiazol-2-yl)-2H-chromen-2-one

• Inchi： 1S/C18H12ClN3O2S/c1-10-2-5-13(6-3-10)20-18-22-21-16(25-18)14-9-11-8-12(19)4-7-15(11)24-17(14)23/h2-9H,1H3,(H,20,22)
• InChI Key： KGOZKZCITWNNKD-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C=C(C(=O)O2)C1=NN=C(NC2C=CC(C)=CC=2)S1

Computed Properties

• Exact Mass: 369.0338755g/mol
• Monoisotopic Mass: 369.0338755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 92.4Ų

Additional information on 6-chloro-3-{5-(4-methylphenyl)amino-1,3,4-thiadiazol-2-yl}-2H-chromen-2-one

Comprehensive Overview of 6-Chloro-3-{5-(4-Methylphenyl)Amino-1,3,4-Thiadiazol-2-Yl}-2H-Chromen-2-One (CAS No. 326913-59-1)

The compound 6-chloro-3-{5-(4-methylphenyl)amino-1,3,4-thiadiazol-2-yl}-2H-chromen-2-one (CAS No. 326913-59-1) is a highly specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This chromen-2-one derivative, which incorporates a 1,3,4-thiadiazole moiety, is a subject of ongoing research, particularly in the areas of medicinal chemistry and material science. Its molecular formula and intricate architecture make it a compelling candidate for further exploration.

One of the most frequently asked questions about this compound revolves around its synthesis and reactivity. Researchers often search for "synthesis of 6-chloro-3-{5-(4-methylphenyl)amino-1,3,4-thiadiazol-2-yl}-2H-chromen-2-one" or "CAS 326913-59-1 applications," reflecting the growing interest in its practical uses. The compound's thiadiazole ring is known for its electron-rich properties, which can facilitate interactions with biological targets or enhance material performance. This characteristic has led to investigations into its potential as a pharmacophore in drug design or as a functional component in advanced materials.

In the context of current trends, the demand for heterocyclic compounds with multifunctional capabilities is rising. The integration of a chromen-2-one scaffold with a 1,3,4-thiadiazole unit in this molecule aligns with the search for novel bioactive molecules. Queries such as "chromen-2-one derivatives in drug discovery" or "thiadiazole-based compounds for material science" highlight the dual relevance of this compound. Its chloro substituent further adds to its versatility, enabling diverse chemical modifications.

From a structural perspective, the presence of both electron-donating and electron-withdrawing groups in 6-chloro-3-{5-(4-methylphenyl)amino-1,3,4-thiadiazol-2-yl}-2H-chromen-2-one creates a balanced electronic environment. This property is often explored in studies related to "molecular docking" or "structure-activity relationships," which are hot topics in computational chemistry. Researchers are particularly interested in how the 4-methylphenyl group influences the compound's binding affinity or optical properties.

Another area of interest is the compound's potential role in green chemistry. With increasing emphasis on sustainable practices, searches for "eco-friendly synthesis of heterocycles" or "non-toxic chromen-2-one derivatives" have surged. The modular structure of CAS 326913-59-1 allows for optimization under milder conditions, making it a candidate for environmentally benign processes. This aligns with the broader goal of reducing hazardous byproducts in chemical manufacturing.

In summary, 6-chloro-3-{5-(4-methylphenyl)amino-1,3,4-thiadiazol-2-yl}-2H-chromen-2-one represents a fascinating intersection of chemistry and innovation. Its multifaceted nature addresses contemporary challenges in drug development, material design, and sustainability. As research progresses, this compound is likely to remain a focal point for scientists seeking to unlock its full potential.